Cas no 15475-84-0 (2,7-Naphthalenedisulfonicacid, 3-[2-(4-aminophenyl)diazenyl]-4,5-dihydroxy-)

• Product Name: 2,7-Naphthalenedisulfonicacid, 3-[2-(4-aminophenyl)diazenyl]-4,5-dihydroxy-
• CAS No: 15475-84-0
• MF: C₁₆H₁₃N₃O₈S₂
• MW: 439.419721364975
• CID: 181683
• PubChem ID: 74308
• Update Time: 2025-04-19

2,7-Naphthalenedisulfonicacid, 3-[2-(4-aminophenyl)diazenyl]-4,5-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid, 3-[2-(4-aminophenyl)diazenyl]-4,5-dihydroxy-
• 3-[(4-aminophenyl)azo]-4,5-dihydroxynaphthalene-2,7-disulphonic acid
• 2,7-Naphthalenedisulfonic acid,3-((4-aminophenyl)azo)-4,5-dihydroxy
• 2-Azo-(p-aminophenyl)-chromotropsaeure
• 3-(4-amino-phenylazo)-4,5-dihydroxy-naphthalene-2,7-disulfonic acid
• 3-(4-Amino-phenylazo)-4,5-dihydroxy-naphthalin-2,7-disulfonsaeure
• 3-[(4-Aminophenyl)azo]-4,5-dihydroxy-2,7-naphthalenedisulfonic acid
• Anilin-(4 azo 2)-(1.8-dioxy-naphthalin-disulfonsaeure-(3.6))
• Einecs 239-496-0
• Victoria-Violett
• 2,7-Naphthalenedisulfonic acid, 3-((4-aminophenyl)azo)-4,5-dihydroxy-
• Victoria Violet
• DTXSID1065895
• SCHEMBL24279794
• 3-((4-Aminophenyl)azo)-4,5-dihydroxynaphthalene-2,7-disulphonic acid
• 2,7-Naphthalenedisulfonic acid, 3-[(4-aminophenyl)azo]-4,5-dihydroxy-
• 2,7-Naphthalenedisulfonic acid, 3-(2-(4-aminophenyl)diazenyl)-4,5-dihydroxy-
• 3-[(4-aminophenyl)diazenyl]-4,5-dihydroxynaphthalene-2,7-disulfonic acid
• 15475-84-0
• NS00025025

• Inchi： 1S/C16H13N3O8S2/c17-9-1-3-10(4-2-9)18-19-15-13(29(25,26)27)6-8-5-11(28(22,23)24)7-12(20)14(8)16(15)21/h1-7,20-21H,17H2,(H,22,23,24)(H,25,26,27)/b19-18+
• InChI Key： IWOSIGNANKUKIQ-VHEBQXMUSA-N
• SMILES： S(C1C(=C(C2C(=CC(=CC=2C=1)S(=O)(=O)O)O)O)/N=N/C1C=CC(=CC=1)N)(=O)(=O)O

Computed Properties

• Exact Mass: 439.01400
• Monoisotopic Mass: 439.014406
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 924
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 213
• XLogP3: 1.6

Experimental Properties

• Density: 1.82
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.766
• PSA: 216.70000
• LogP: 5.48480